2-Iodo-N-phenethylacetamide

• IUPAC Name: 2-iodo-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C10H12INO/c11-8-10(13)12-7-6-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,12,13)
• InChI Key: AAPOELDYPINJTH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CI
• Molecular Formula: C10H12INO
• Molecular Weight: 289.11 g/mol
• CAS RN: 64297-97-8

Description

“2-Iodo-N-phenethylacetamide” is a chemical compound with the molecular formula C8H8INO. It has a molecular weight of 261.06. It is a solid substance and should be stored in a dark place, sealed in dry conditions, at a temperature between 2-8°C.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H8INO/c9-6-8(11)10-7-4-2-1-3-5-7/h1-5H,6H2,(H,10,11). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“this compound” has a density of 1.8±0.1 g/cm3, a boiling point of 375.4±25.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C. It has a molar refractivity of 53.5±0.3 cm3, a polar surface area of 29 Å2, and a molar volume of 141.3±3.0 cm3.

Scientific Research Applications

Polyvalent Iodine Chemistry

Polyvalent iodine compounds, like 2-Iodo-N-phenethylacetamide, have seen significant development since the early 1990s. Their oxidizing properties and benign environmental character make them valuable in organic synthesis. They are used in various selective oxidative transformations of complex organic molecules. Recent research has focused on synthetic applications of iodine(V) derivatives, development of polymer-supported and recyclable polyvalent iodine reagents, and structural studies of complexes and supramolecular assemblies of polyvalent iodine compounds (Zhdankin & Stang, 2008).

Protein Fluorescence Quenching

Studies on the effect of iodide on the tryptophyl fluorescence of model compounds and of lysozyme offer insights into the interaction of iodide ions with proteins. This research provides a basis for using iodide as a selective quencher of tryptophyl side chains of proteins, which can be extended to compounds like this compound (Lehrer, 1971).

Biomedical Applications

Graphene, which can be synthesized using compounds like this compound, has shown potential in biomedical applications. Its unique 2-D structure and exceptional properties make it suitable for drug delivery, cancer therapy, and biological imaging. This highlights the indirect application of this compound in the development of advanced biomedical materials and technologies (Shen, Zhang, Liu, & Zhang, 2012).

Synthesis of Lactams

This compound and related compounds have been explored in the copper-catalyzed intramolecular vinylation, leading to the formation of lactams. Such research opens up pathways in the synthesis of complex organic molecules and medicinal chemistry (Hu & Li, 2005).

Capture of Gaseous Fission Products

Compounds like this compound can be instrumental in the capture and storage of volatile gaseous fission products such as iodine. This has significant implications in nuclear safety and environmental protection, where effective capture and storage of radioiodine are crucial (Sava et al., 2011).

Safety and Hazards

“2-Iodo-N-phenethylacetamide” is labeled with the GHS07 pictogram and has the signal word "Warning". It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.

Future Directions

The future directions for “2-Iodo-N-phenethylacetamide” could involve further exploration of its anti-inflammatory properties and its potential use in Pd-catalyzed [4+1] cycloaddition reactions. More research is needed to fully understand its properties and potential applications.